Cas no 799279-10-0 (Ethanone,2-hydroxy-2-(4-methylphenyl)-1-phenyl-, (2S)-)

• Product name: Ethanone,2-hydroxy-2-(4-methylphenyl)-1-phenyl-, (2S)-
• CAS No: 799279-10-0
• MF: C₁₅H₁₄O₂
• MW: 226.27046
• CID: 556808
• PubChem ID: 45097952

Ethanone,2-hydroxy-2-(4-methylphenyl)-1-phenyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-hydroxy-2-(4-methylphenyl)-1-phenyl-, (2S)-
• Ethanone, 2-hydroxy-2-(4-methylphenyl)-1-phenyl-, (2S)- (9CI)
• Ethanone,2-hydroxy-2-(4-methylphenyl)-1-phenyl-,(2S)-(9ci)
• 799279-10-0
• (2S)-2-Hydroxy-2-(4-methylphenyl)-1-phenylethanone

• Inchi： InChI=1S/C15H14O2/c1-11-7-9-13(10-8-11)15(17)14(16)12-5-3-2-4-6-12/h2-10,15,17H,1H3/t15-/m0/s1
• InChI Key： ZCXVYFZJKVHMJO-HNNXBMFYSA-N
• SMILES： CC1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 37.30000
• LogP: 2.91130